10-(Phenylsulfanyl)dec-9-EN-5-one

• CAS No.: 79681-38-2
• Molecular Formula: C16H22OS
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 10-phenylsulfanyldec-9-en-5-one
• InChI: InChI=1S/C16H22OS/c1-2-3-10-15(17)11-6-5-9-14-18-16-12-7-4-8-13-16/h4,7-9,12-14H,2-3,5-6,10-11H2,1H3
• InChI Key: UCYXNWJHTWYOGI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CCCC=CSC1=CC=CC=C1

Description

10-(Phenylsulfanyl)dec-9-EN-5-one is an organic compound characterized by the presence of a phenylsulfanyl group attached to a dec-9-EN-5-one backbone

Preparation Methods

The synthesis of 10-(Phenylsulfanyl)dec-9-EN-5-one typically involves the reaction of a dec-9-EN-5-one derivative with a phenylsulfanyl reagent under specific conditions. One common method includes the use of sodium benzenesulfonate and phosphorus pentachloride, which are heated together to form the desired product . Industrial production methods may involve similar synthetic routes but are optimized for larger scale production and higher yields.

Chemical Reactions Analysis

10-(Phenylsulfanyl)dec-9-EN-5-one undergoes various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The phenylsulfanyl group can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

10-(Phenylsulfanyl)dec-9-EN-5-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10-(Phenylsulfanyl)dec-9-EN-5-one involves its interaction with specific molecular targets. The phenylsulfanyl group can interact with various enzymes and proteins, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

10-(Phenylsulfanyl)dec-9-EN-5-one can be compared with other similar compounds, such as:

10-(Phenylsulfanyl)-5-cyclodecen-1-one: Similar in structure but with a cyclodecen backbone.

Phenylsulfonyl derivatives: Compounds with a phenylsulfonyl group instead of a phenylsulfanyl group. The uniqueness of this compound lies in its specific structural features and the resulting chemical and biological properties.